N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H24N2O5S/c1-26-17-6-8-19(9-7-17)28(24,25)22-12-10-15(11-13-22)20(23)21-16-4-3-5-18(14-16)27-2/h3-9,14-15H,10-13H2,1-2H3,(H,21,23)
• InChI Key: KYOLQGBKPPPQAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide is a chemical compound that belongs to the class of piperidine sulfonamides. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Enzyme Inhibition and Pharmacological Effects

• Novel benzenesulfonamides carrying a benzamide moiety were synthesized and showed significant inhibitory potential against human carbonic anhydrase I and II (hCA I and II) and acetylcholinesterase (AChE) enzymes at nanomolar levels. The compounds demonstrated promising bioactivity results, suggesting their potential as lead compounds in drug design for various bioactivities (Tuğrak, et al., 2020).
• Synthesis of novel acridine and bis acridine sulfonamides was undertaken, resulting in compounds that showed effective inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII. These findings indicate the potential of acridine-sulfonamide compounds in developing inhibitors for specific enzyme targets, which could be relevant for the design and application of N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide in similar contexts (Ulus, et al., 2013).

Anticancer Evaluation

• Phenylaminosulfanyl-1,4-naphthoquinone derivatives were synthesized and evaluated for their cytotoxic activity against human cancer cell lines. Compounds with potent cytotoxic activity were identified, highlighting the importance of structural moieties in designing effective anticancer agents. This research avenue could be related to exploring the anticancer potential of N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide (Ravichandiran, et al., 2019).

Molecular Imprinting and Analysis

• The creation of molecular imprinted polymers for sulfamethazine and sulfamethoxazole demonstrated the use of such polymers in analyzing sulfonamide compounds in food and clinical applications. This approach could be relevant for the development of detection and analysis methods for N-(3-methoxyphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide and related compounds (Zheng, et al., 2001).